Phylloquinone-d3

• Molecular Formula: C31H43D3O2
• Molecular Weight: 453.71

Description

Phylloquinone-d3 (C31H37D3O2) is a deuterium-labeled isotopologue of phylloquinone (Vitamin K1), a fat-soluble vitamin essential for blood coagulation and bone metabolism . The compound features three deuterium atoms replacing hydrogen at specific positions (typically on the phytyl side chain), enhancing its utility as a stable isotope tracer in pharmacokinetic and metabolic studies. Its molecular weight is 453.65 g/mol (vs. 450.65 g/mol for unlabeled phylloquinone), and it retains the core 1,4-naphthoquinone structure with a methyl group at position 2 and a phytyl side chain at position 3 .

This compound is widely used in LC-MS (liquid chromatography-mass spectrometry) to quantify endogenous Vitamin K1 levels in biological samples, leveraging its near-identical chemical behavior to unlabeled phylloquinone but distinct mass signature .

Comparison with Similar Compounds

Phylloquinone (Vitamin K1) vs. Phylloquinone-d3

Parameter	Phylloquinone	This compound
Molecular Formula	C31H46O2	C31H43D3O2
Molecular Weight	450.65 g/mol	453.65 g/mol
CAS Number	84-80-0	Not explicitly listed
Isotopic Labeling	None	Three deuterium atoms
Application	Biological functions	Analytical tracer
Detection in LC-MS	Challenging due to low abundance	Enhanced sensitivity via isotopic shift

Key Differences :

• Stability: this compound exhibits identical chemical stability but superior metabolic tracking due to non-radioactive isotopic labeling.

This compound vs. Menaquinones (MK4, MK7)

Menaquinones (Vitamin K2) differ in side-chain length and saturation:

• MK4: Four isoprenoid units; shorter half-life than MK5.
• MK7: Seven isoprenoid units; prolonged bioavailability due to enhanced lipophilicity .

Parameter	This compound	MK4	MK7
Side Chain Structure	Phytyl (C20)	Four isoprenoid units	Seven isoprenoid units
Bioavailability	Rapid hepatic uptake	Tissue-specific (bones, arteries)	Extended circulation (>72 hrs)
Analytical Use	LC-MS tracer for K1	Rarely deuterated; limited isotopic analogs	Deuterated forms not standardized

Research Findings :

• MK7’s extended half-life makes it more effective in clinical settings for cardiovascular health, whereas this compound’s role is confined to analytical research .

This compound vs. Other Deuterated Standards

Deuterated compounds like Ecgonine methylester-D3.HCl (C10H14D3NO3·HCl) and EDDP-D3.perchlorate (C20H21D3N·ClO4) share isotopic labeling but differ in application:

Compound	Structure	Primary Use	Key Contrast
This compound	Naphthoquinone derivative	Vitamin K1 metabolism	Biological relevance
Ecgonine methylester-D3.HCl	Tropane alkaloid derivative	Forensic toxicology (cocaine metabolite analysis)	Structurally unrelated; no vitamin activity
EDDP-D3.perchlorate	Diphenylpyrrolinium salt	Opioid metabolite detection	Synthetic origin; no natural analogs

Insight: While all three serve as LC-MS internal standards, this compound is unique in its role in nutrition and metabolism studies.